Dihydroisotanshinone I: Dual-Mechanism Induction of Ferroptosis and Apoptosis in Non-Small Cell Lung Cancer (NSCLC)
Dihydroisotanshinone I: Dual-Mechanism Induction of Ferroptosis and Apoptosis in Non-Small Cell Lung Cancer (NSCLC)
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Executive Summary
Dihydroisotanshinone I (DT-I) , a lipophilic diterpenoid quinone isolated from Salvia miltiorrhiza (Danshen), has emerged as a high-potential therapeutic candidate for Non-Small Cell Lung Cancer (NSCLC).[1][2][3] Unlike conventional chemotherapeutics that rely primarily on apoptotic cascades, DT-I exhibits a dual-mechanism of action , simultaneously triggering apoptosis and ferroptosis —an iron-dependent form of regulated cell death driven by lethal lipid peroxidation.
Crucially, DT-I has demonstrated the ability to reverse cisplatin resistance in A549/DDP cell lines, addressing a critical bottleneck in current NSCLC treatment paradigms. This guide dissects the molecular mechanisms, specifically the PI3K/Akt/mTOR axis and GPX4 downregulation , and provides self-validating experimental protocols for translational validation.
Part 1: Molecular Target Profile & Mechanism of Action
The Ferroptotic Catastrophe (The Dominant Mechanism)
The most distinct therapeutic value of DT-I lies in its ability to bypass apoptosis-resistant pathways by inducing ferroptosis.
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Primary Target: Glutathione Peroxidase 4 (GPX4) .[1][4]
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Function: GPX4 is the sole enzyme capable of reducing toxic lipid hydroperoxides (L-OOH) to non-toxic lipid alcohols (L-OH) within cellular membranes.
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DT-I Effect: DT-I suppresses GPX4 protein expression.[3] Without GPX4, lipid ROS accumulates to lethal levels, causing membrane rupture.
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Upstream Regulator: PI3K/Akt/mTOR Axis .
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DT-I inhibits the phosphorylation of PI3K and Akt. The suppression of the PI3K/Akt/mTOR pathway is mechanistically linked to the downregulation of SLC7A11 (System Xc-) and GPX4, facilitating the ferroptotic shift.
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Apoptosis and Metastasis Inhibition
While ferroptosis drives the novel lethality, DT-I maintains classical anti-tumor activity:
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Apoptosis: Activation of Caspase-3/7 and modulation of Bcl-2 family proteins.
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Anti-Metastasis (EMT Reversal): DT-I inhibits Epithelial-Mesenchymal Transition (EMT).[5]
Part 2: Visualizing the Signaling Architecture
The following diagram illustrates the hierarchical signaling cascade initiated by DT-I, highlighting the bifurcation between ferroptosis and apoptosis and the critical rescue points for experimental validation.
Figure 1: DT-I inhibits the PI3K/Akt/mTOR axis, leading to dual suppression of GPX4 (triggering ferroptosis) and Bcl-2 (triggering apoptosis). Note the specific rescue point using Ferrostatin-1.
Part 3: Quantitative Data Summary
The following table synthesizes key quantitative metrics observed in A549 and H460 NSCLC cell lines upon DT-I treatment (2.5 - 10 µM range).
| Metric | Control Group | DT-I Treatment Group | Trend | Biological Implication |
| Cell Viability (IC50) | 100% | ~5 - 10 µM (24h) | ↓ | Potent cytotoxicity at low micromolar concentrations. |
| Lipid ROS (C11-BODIPY) | Baseline | > 2.5-fold increase | ↑ | Hallmark of ferroptosis; membrane damage. |
| GPX4 Protein Levels | 1.0 (Normalized) | < 0.4 (Normalized) | ↓ | Loss of antioxidant defense; ferroptosis trigger. |
| GSH Levels | 100% | < 60% | ↓ | Depletion of reducing equivalents for GPX4. |
| Migration (Transwell) | High | Significantly Reduced | ↓ | Inhibition of metastatic potential via EMT suppression. |
| Tumor Volume (Xenograft) | 100% Growth | ~30-40% of Control | ↓ | Validated in vivo efficacy with minimal toxicity.[9] |
Part 4: Experimental Validation Protocols
To ensure Scientific Integrity , the following protocols are designed as self-validating systems . You must include "Rescue Arms" (e.g., Ferrostatin-1) to prove that the observed cell death is indeed ferroptosis and not just generic toxicity.
Protocol A: Validation of Ferroptosis via Lipid ROS Imaging
Objective: Confirm DT-I induces ferroptosis by detecting lipid peroxidation and reversing it with a specific inhibitor.
Reagents:
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DT-I (Stock: 10 mM in DMSO).
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C11-BODIPY 581/591 (Lipid ROS sensor).
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Ferrostatin-1 (Fer-1) (Specific Ferroptosis Inhibitor, 1 µM).
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Z-VAD-FMK (Pan-caspase inhibitor, 20 µM - Negative Control for Apoptosis).
Workflow:
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Seeding: Seed A549 or H460 cells (2 x 10^5 cells/well) in 6-well plates. Incubate overnight.
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Treatment Groups (24h):
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Group 1: Vehicle Control (DMSO).
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Group 2: DT-I (IC50 dose, e.g., 5 µM).
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Group 3: DT-I (5 µM) + Fer-1 (1 µM) .
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Group 4: DT-I (5 µM) + Z-VAD-FMK (20 µM) .
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Staining:
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Wash cells with PBS.
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Incubate with C11-BODIPY (5 µM) in fresh media for 30 minutes at 37°C in the dark.
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Analysis (Flow Cytometry):
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Harvest cells via trypsinization. Resuspend in PBS.
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Measure fluorescence.[10] Oxidized C11-BODIPY shifts emission from Red (~590nm) to Green (~510nm).
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Validation Criteria (Self-Check):
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Success: Group 2 shows high Green fluorescence (Lipid ROS). Group 3 (Fer-1 Rescue) shows significantly reduced Green fluorescence compared to Group 2.
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Failure: If Fer-1 does not reduce ROS, the mechanism is likely non-ferroptotic (e.g., mitochondrial ROS from apoptosis).
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Protocol B: Synergistic Viability Assay (DT-I + Cisplatin)
Objective: Determine if DT-I sensitizes resistant cells (A549/DDP) to Cisplatin.
Workflow:
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Seeding: Seed A549/DDP (Cisplatin-resistant) cells in 96-well plates.
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Matrix Treatment:
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Create a matrix of Cisplatin (0, 2, 4, 8, 16 µM) and DT-I (0, 1, 2.5, 5 µM).
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Incubation: 48 hours.
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Readout: CCK-8 or MTT assay.
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Calculation: Calculate the Combination Index (CI) using the Chou-Talalay method.
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CI < 1.0 indicates Synergy.
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CI = 1.0 indicates Additivity.
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Part 5: Translational Potential & Challenges
Why DT-I? Current NSCLC therapies (Cisplatin, Gefitinib) often fail due to acquired resistance mechanisms, such as apoptosis evasion. DT-I's ability to trigger ferroptosis provides a "backdoor" to kill these resistant cells. The downregulation of GPX4 is the critical vulnerability exploited by DT-I.
Key Challenges for Development:
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Solubility: As a lipophilic diterpenoid, DT-I has poor aqueous solubility. Formulation strategies (e.g., nanoparticles, liposomes) are required for clinical translation.
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Pharmacokinetics: Rapid metabolism may limit half-life. Structural modification or combination with metabolic inhibitors may be necessary.
References
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Dihydroisotanshinone I induced ferroptosis and apoptosis of lung cancer cells. Source: Wu, C. Y., et al. (2021).[3][11] Biomedicine & Pharmacotherapy.[3] URL:[Link]
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Dihydroisotanshinone I regulates ferroptosis via PI3K/AKT pathway to enhance cisplatin sensitivity in lung adenocarcinoma. Source:[10] Journal of Pharmacy and Pharmacology (2025).[1][10] URL:[Link]
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Induction of ferroptosis by natural products in non-small cell lung cancer. Source: Frontiers in Oncology / PMC. URL:[Link]
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Danshen improves survival of patients with advanced lung cancer and targeting the relationship between macrophages and lung cancer cells. Source: Oncotarget (2017). URL:[Link]
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Dihydrotanshinone-I modulates Epithelial Mesenchymal Transition (EMT) Thereby Impairing Migration and Clonogenicity of Triple Negative Breast Cancer Cells. (Mechanistic parallel for EMT inhibition). Source: Asian Pacific Journal of Cancer Prevention (2021).[12] URL:[Link]
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